Cas no 7234-11-9 (cholest-5-ene-3,23,25-triol)
cholest-5-ene-3,23,25-triol structure
Product Name:cholest-5-ene-3,23,25-triol
CAS No:7234-11-9
MF:C27H46O3
MW:418.652348995209
CID:1755053
PubChem ID:5249906
Update Time:2025-04-21
cholest-5-ene-3,23,25-triol Chemical and Physical Properties
Names and Identifiers
-
- cholest-5-ene-3,23,25-triol
- 7234-11-9
- DTXSID20413219
-
- Inchi: 1S/C27H46O3/c1-17(14-20(29)16-25(2,3)30)22-8-9-23-21-7-6-18-15-19(28)10-12-26(18,4)24(21)11-13-27(22,23)5/h6,17,19-24,28-30H,7-16H2,1-5H3
- InChI Key: ULLLYVYLXPGRQM-UHFFFAOYSA-N
- SMILES: OC1CCC2(C)C(C1)=CCC1C2CCC2(C)C(C(C)CC(CC(C)(C)O)O)CCC21
Computed Properties
- Exact Mass: 418.34488
- Monoisotopic Mass: 418.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 669
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 60.7Ų
Experimental Properties
- Density: 1.08
- Boiling Point: 559.9°C at 760 mmHg
- Flash Point: 236.4°C
- Refractive Index: 1.549
- PSA: 60.69
cholest-5-ene-3,23,25-triol Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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